Cas no 1508519-88-7 (5-bromo-2-(hydroxyamino)methylphenol)

• Product Name: 5-bromo-2-(hydroxyamino)methylphenol
• CAS No: 1508519-88-7
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6231703
• PubChem ID: 82614703
• Update Time: 2025-10-29

5-bromo-2-(hydroxyamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(hydroxyamino)methylphenol
• EN300-1909063
• 5-bromo-2-[(hydroxyamino)methyl]phenol
• 1508519-88-7

• Inchi： 1S/C7H8BrNO2/c8-6-2-1-5(4-9-11)7(10)3-6/h1-3,9-11H,4H2
• InChI Key： WYJNMDCLDACWAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CNO

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų

Additional information on 5-bromo-2-(hydroxyamino)methylphenol

Professional Introduction to 5-bromo-2-(hydroxyamino)methylphenol (CAS No. 1508519-88-7)

5-bromo-2-(hydroxyamino)methylphenol, chemically designated as 5-bromo-2-(hydroxyamino)methylphenol, is a significant compound in the realm of pharmaceutical and chemical research. With a CAS number of 1508519-88-7, this molecule has garnered attention due to its versatile applications and potential in various biochemical pathways. This introduction delves into the compound's structure, properties, and the latest research findings that highlight its importance in modern science.

The molecular structure of 5-bromo-2-(hydroxyamino)methylphenol consists of a phenolic ring substituted with a bromine atom at the 5-position and a hydroxyamino group at the 2-position. This unique arrangement imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. The presence of both bromine and hydroxyamino functionalities allows for further derivatization, enabling the development of novel compounds with tailored properties.

In recent years, 5-bromo-2-(hydroxyamino)methylphenol has been explored for its potential in pharmaceutical applications. Its structural features suggest utility in the synthesis of bioactive molecules, including intermediates for drug development. Researchers have been particularly interested in its role in modulating enzymatic pathways and interacting with biological targets. The bromine atom, for instance, can serve as a handle for further functionalization via cross-coupling reactions, while the hydroxyamino group can participate in hydrogen bonding interactions, enhancing binding affinity.

One of the most compelling areas of research involving 5-bromo-2-(hydroxyamino)methylphenol is its application in anticancer therapy. Studies have demonstrated that structurally similar compounds can inhibit key enzymes involved in tumor growth and proliferation. The ability to modify the phenolic core allows for the design of molecules that selectively target cancer cells while minimizing side effects on healthy tissues. The latest research indicates that derivatives of this compound may exhibit potent antitumor activity by disrupting critical signaling pathways.

The synthetic pathways for obtaining 5-bromo-2-(hydroxyamino)methylphenol have also been optimized to improve yield and purity. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient production processes. These advancements not only facilitate laboratory-scale investigations but also pave the way for large-scale manufacturing if commercial applications materialize. The ease of functionalization makes this compound a preferred choice for medicinal chemists seeking to develop new therapeutic agents.

Beyond its pharmaceutical potential, 5-bromo-2-(hydroxyamino)methylphenol has shown promise in environmental science and material chemistry. Its reactivity with various substrates makes it useful in developing new polymers and coatings with enhanced durability and functionality. Additionally, researchers are investigating its role in biodegradation processes, where it could serve as a precursor for environmentally friendly catalysts.

The future directions of research on 5-bromo-2-(hydroxyamino)methylphenol are multifaceted. Ongoing studies aim to uncover new biological activities and refine synthetic methodologies to achieve higher selectivity and efficiency. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into practical applications. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific discovery.

In conclusion, 5-bromo-2-(hydroxyamino)methylphenol (CAS No. 1508519-88-7) is a versatile compound with significant potential across multiple domains of science and technology. Its unique structural features enable diverse applications, from drug development to material science. The latest research highlights its importance as a building block for innovative molecules that address pressing challenges in medicine and industry. As synthetic chemistry progresses and new methodologies emerge, the utility of this compound is poised to expand even further.